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Aquatic Toxicity Comparison of Insecticides

The table below summarizes available aquatic toxicity data for Bioresmethrin and several other insecticides,

using established regulatory benchmarks where possible.

Insecticide Chemical Class
Freshwater Fish
Acute (μg/L)

Freshwater
Invertebrates Acute
(μg/L)

Source of Data

Bioresmethrin Pyrethroid Highly Toxic (No
specific value

found)

Highly Toxic (No
specific value found)

PPDB [1]

Chlorpyrifos Organophosphate 1.6 0.52 US EPA Aquatic

Life Benchmarks
[2]

Imidacloprid Neonicotinoid > 50,000 10.5 US EPA Aquatic
Life Benchmarks

[2]

Acetamiprid Neonicotinoid > 50,000 10.5 US EPA Aquatic

Life Benchmarks
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Insecticide Chemical Class
Freshwater Fish
Acute (μg/L)

Freshwater
Invertebrates Acute
(μg/L)

Source of Data

[2]

Abamectin Avermectin 1.6 0.01 US EPA Aquatic
Life Benchmarks

[2]

Spinosad Spinosyn 4.4 (Daphnids) 0.34 (Daphnids) PPDB (via [3])

Key Comparisons:

Bioresmethrin is qualitatively described as highly toxic to fish and aquatic invertebrates [1]. Its

high octanol-water partition coefficient (Log P = 4.7) suggests a potential for bioaccumulation [1].
Chlorpyrifos and Abamectin show extreme acute toxicity to aquatic invertebrates, with benchmark

values far lower than many other insecticides [2].
Neonicotinoids like Imidacloprid and Acetamiprid exhibit remarkably high toxicity to aquatic

invertebrates while showing relatively low toxicity to fish [2].

Standardized Experimental Protocols

The toxicity data in regulatory benchmarks is generated through internationally standardized test guidelines.

The following key methodologies are mandated for the data presented in the table above [4] [2].

The Organization for Economic Co-operation and Development (OECD) Test Guidelines are the global

standard for these tests. Recent 2025 updates promote best practices, including the collection of tissue

samples for advanced 'omics' analysis in tests like OECD 203 (Fish Acute) and 210 (Fish Early-life Stage)

[4] [5] [6].

Insights on Data Gaps and Modern Context

Bioresmethrin Data: The lack of quantitative benchmarks suggests it may not be currently under
active regulatory review in major regions like the EU and US [1]. The PPDB notes it is "not approved"

in the EU [1].
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Emerging Concerns: Modern research highlights complex environmental interactions, such as

synergistic toxicity where microplastics can adsorb insecticides like Chlorpyrifos, increasing their
bioavailability and toxicity to aquatic organisms [7]. Another study points to point-source pollution
from biofuel facilities causing unprecedented concentrations of pesticides in water [8].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. (Ref: FMC 17370) Bioresmethrin [sitem.herts.ac.uk]

2. Aquatic Life Benchmarks and Ecological Risk Assessments ... [epa.gov]

3. Toxicological Comparison of Pesticide Active Substances ... [pmc.ncbi.nlm.nih.gov]

4. Guidelines for the Testing of Chemicals [oecd.org]

5. OECD Test Guidelines Update [enviresearch.com]

6. OECD Chemical Testing Guidelines 2025 Updated [auxilife.com]

7. Research Finds Heightened Toxicity to Aquatic Organisms ... [beyondpesticides.org]

8. Aquatic occurrence, fate and potential ecotoxicity of ... [sciencedirect.com]

To cite this document: Smolecule. [Bioresmethrin aquatic toxicity compared to other insecticides].

Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b521289#bioresmethrin-aquatic-toxicity-compared-to-other-

insecticides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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